Cas no 1396849-32-3 (N-6-(morpholin-4-yl)pyrimidin-4-yl-2-(1H-1,2,3,4-tetrazol-1-yl)acetamide)

• Product Name: N-6-(morpholin-4-yl)pyrimidin-4-yl-2-(1H-1,2,3,4-tetrazol-1-yl)acetamide
• CAS No: 1396849-32-3
• MF: C₁₁H₁₄N₈O₂
• MW: 290.28126001358
• CID: 6349133
• PubChem ID: 71794862
• Update Time: 2025-10-30

N-6-(morpholin-4-yl)pyrimidin-4-yl-2-(1H-1,2,3,4-tetrazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-6-(morpholin-4-yl)pyrimidin-4-yl-2-(1H-1,2,3,4-tetrazol-1-yl)acetamide
• N-(6-morpholinopyrimidin-4-yl)-2-(1H-tetrazol-1-yl)acetamide
• 1396849-32-3
• N-[6-(morpholin-4-yl)pyrimidin-4-yl]-2-(1H-1,2,3,4-tetrazol-1-yl)acetamide
• F6257-1989
• N-(6-morpholin-4-ylpyrimidin-4-yl)-2-(tetrazol-1-yl)acetamide
• VU0541807-1
• AKOS024545601

• Inchi： 1S/C11H14N8O2/c20-11(6-19-8-14-16-17-19)15-9-5-10(13-7-12-9)18-1-3-21-4-2-18/h5,7-8H,1-4,6H2,(H,12,13,15,20)
• InChI Key： YTEXFDICFBNPDI-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=C(N=CN=2)NC(CN2C=NN=N2)=O)CC1

Computed Properties

• Exact Mass: 290.12397172g/mol
• Monoisotopic Mass: 290.12397172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-6-(morpholin-4-yl)pyrimidin-4-yl-2-(1H-1,2,3,4-tetrazol-1-yl)acetamide

N-6-(morpholin-4-yl)pyrimidin-4-yl-2-(1H-1,2,3,4-tetrazol-1-yl)acetamide (CAS No. 1396849-32-3): An Overview of a Promising Compound in Medicinal Chemistry

N-6-(morpholin-4-yl)pyrimidin-4-yl-2-(1H-1,2,3,4-tetrazol-1-yl)acetamide (CAS No. 1396849-32-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as pyrimidine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of N-6-(morpholin-4-yl)pyrimidin-4-yl-2-(1H-1,2,3,4-tetrazol-1-yl)acetamide is characterized by a pyrimidine core linked to a morpholine ring and a tetrazole moiety. The morpholine ring contributes to the compound's solubility and bioavailability, while the tetrazole group is known for its ability to enhance the pharmacological activity and stability of the molecule. This unique combination of functional groups makes N-6-(morpholin-4-yl)pyrimidin-4-yl-2-(1H-1,2,3,4-tetrazol-1-yl)acetamide a promising candidate for drug development.

Recent studies have highlighted the potential of N-6-(morpholin-4-yl)pyrimidin-4-yl-2-(1H-1,2,3,4-tetrazol-1-yl)acetamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In vitro and in vivo experiments have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that N-6-(morpholin-4-y lpyrimidin - 4 - yl - 2 - ( 1 H - 1 , 2 , 3 , 4 - tetrazol - 1 - yl ) acetamide could be a valuable addition to the arsenal of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N - 6 - ( morpholin - 4 - yl ) pyrimidin - 4 - yl - 2 - ( 1 H - 1 , 2 , 3 , 4 - tetrazol - 1 - yl ) acetamide has shown promise in cancer research. Preclinical studies have indicated that this compound can selectively inhibit the growth of various cancer cell lines by inducing apoptosis and blocking cell cycle progression. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These results suggest that N - 6 - ( morpholin - 4 - yl ) pyrimidin - 4 - yl - 2 - ( 1 H - 1 , 2 , 3 , 4 - tetrazol - 1 - yl ) acetamide may have potential as an anticancer agent.

The pharmacokinetic properties of N - 6 -( morpholin - 4-y lpyrimidin e-) pyrimidin e-) pyrimidin e-) acetamide have also been extensively studied. Research has shown that this compound exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Furthermore, the compound has demonstrated low toxicity in preclinical models, which is an important consideration for drug development.

To further validate the therapeutic potential of N -( morpholin e-) pyrimid ine-) acetam ide), several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various inflammatory and cancer conditions. Early results from phase I trials have been encouraging, with no serious adverse events reported and preliminary evidence of clinical benefit.

In conclusion, N -( morpholin e-) pyrimid ine-) acetam ide) (CAS No. 1396849-